Cas no 865199-15-1 (methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate)

• Product Name: methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• CAS No: 865199-15-1
• MF: C₁₇H₁₄FN₃O₅S₂
• MW: 423.438564777374
• CID: 6214595
• PubChem ID: 4436374
• Update Time: 2025-08-05

methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate
• 865199-15-1
• methyl 2-[(2Z)-2-[(2-fluorobenzoyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
• AKOS024607184
• (Z)-methyl 2-(2-((2-fluorobenzoyl)imino)-6-sulfamoylbenzo[d]thiazol-3(2H)-yl)acetate
• methyl 2-[2-(2-fluorobenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• F1366-1282

• Inchi： 1S/C17H14FN3O5S2/c1-26-15(22)9-21-13-7-6-10(28(19,24)25)8-14(13)27-17(21)20-16(23)11-4-2-3-5-12(11)18/h2-8H,9H2,1H3,(H2,19,24,25)/b20-17-
• InChI Key： RAWWKBVSAISCEE-JZJYNLBNSA-N
• SMILES： S1/C(=N\C(C2C=CC=CC=2F)=O)/N(CC(=O)OC)C2C=CC(=CC1=2)S(N)(=O)=O

Computed Properties

• Exact Mass: 423.03589106g/mol
• Monoisotopic Mass: 423.03589106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 754
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 153Ų

Additional information on methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-ylacetate

Introduction to Methyl 2-(2Z)-2-(2-Fluorobenzoyl)imino-6-Sulfamoyl-2,3-Dihydro-1,3-Benzothiazol-3-Ylacetate (CAS No. 865199-15-1)

Methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-benzothiazol-3-ylacetate is a complex organic compound with the CAS registry number 865199-15-1. This compound belongs to the class of benzothiazole derivatives, which are widely studied for their potential applications in various fields such as pharmacology, material science, and organic synthesis. The molecule features a benzothiazole ring system with substituents that include a fluorobenzoyl group, a sulfamoyl group, and an acetate ester group. These functional groups contribute to the compound's unique chemical properties and reactivity.

The benzothiazole core of this compound is a bicyclic structure consisting of a benzene ring fused with a thiazole ring. The thiazole ring contains sulfur and nitrogen atoms, which can participate in various chemical reactions. The presence of the fluorobenzoyl group at the imino position (C=NH) introduces electron-withdrawing effects, which can influence the electronic properties of the molecule. Additionally, the sulfamoyl group (-SO₂NH-) attached at the 6-position of the benzothiazole ring adds further complexity to the compound's structure and potential reactivity.

The acetate ester group at the 3-position of the benzothiazole ring suggests that this compound may have been synthesized through an esterification reaction. Ester groups are commonly used in organic synthesis as protecting groups or as intermediates in the preparation of more complex molecules. The methyl ester specifically indicates that the acetic acid moiety has been esterified with methanol.

Recent studies have shown that benzothiazole derivatives like methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-benzothiazol-3-ylacetate exhibit interesting biological activities. For instance, some derivatives have been reported to possess anti-inflammatory, antioxidant, and antimicrobial properties. These findings highlight the potential of this compound as a lead molecule for drug discovery.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the benzothiazole ring followed by successive substitutions to introduce the desired functional groups. For example, the imino group can be introduced via condensation reactions between an amine and a carbonyl compound, while the sulfamoyl group can be added using sulfonating agents.

The structural complexity of methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-benzothiazol-3-ylacetate makes it an attractive candidate for further research in medicinal chemistry. Its unique combination of functional groups provides opportunities for exploring its interactions with biological targets such as enzymes or receptors. Additionally, computational studies using molecular docking and dynamics simulations can provide insights into its binding affinity and selectivity towards specific protein targets.

In conclusion, methyl 2-(2Z)-2-(2-fluorobenzoyl)imino-6-sulfamoyl-benzothiazol-3-ylacetate (CAS No. 865199-15-1) is a structurally intricate compound with promising potential in various scientific domains. Its synthesis, characterization, and biological evaluation represent valuable areas for future research efforts.